Cas no 2280-28-6 (2-Amino-3-hydroxy-3-methylbutanoic acid)

2-Amino-3-hydroxy-3-methylbutanoic acid structure
2280-28-6 structure
Product Name:2-Amino-3-hydroxy-3-methylbutanoic acid
CAS No:2280-28-6
MF:C5H11NO3
MW:133.145741701126
MDL:MFCD00145237
CID:271381
PubChem ID:277794
Update Time:2025-04-19

2-Amino-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Threonine, 3-methyl-
    • (R,S)-2-AMINO-3-HYDROXY-3-METHYLBUTANOIC ACID
    • 2-amino-3-hydroxy-3-methyl-butyric acid
    • 3-HYDROXY-2-OXOPROPIONIC ACID LITHIUM SALT HYDRATE
    • acide 2-amino-3-methyl-3-hydroxy butanoique
    • dl-3-hydroxyvaline
    • hydroxypyruvate lithium salt
    • HYDROXYPYRUVIC ACID, LITHIUM SALT
    • Hydroxypyruvic acid, lithium salt, monohydrate
    • LITHIUM HYDROXYPYRUVATE
    • Lithium-3-hydroxypyruvat
    • 2-amino-3-hydroxy-3-methylbutanoic acid
    • 2-amino-3-hydroxy-3-methyl-butanoic acid
    • NSC126808
    • DL-beta-Hydroxyvaline
    • 3-Hydroxy-DL-valine
    • 3-Methyl-DL-threonine
    • H-D-Val(beta-OH)-O
    • DL-Threonine, 3-methyl-
    • 5433AJ
    • FCH1162875
    • TRA0053512
    • 2-Amino-3-hydroxy-3-methylbutyric acid
    • 3-Hydroxy-3-methyl-2-aminobutanoic acid
    • SY026436
    • FT-
    • SY026435
    • AKOS017343023
    • L4786DPH4X
    • NSC-126808
    • SCHEMBL223813
    • PB42135
    • EN300-1168636
    • DL-.BETA.-HYDROXYVALINE
    • FT-0602673
    • 2-amino-3-hydroxy-3-methylbutanoicacid
    • (2S)-2-amino-3-hydroxy-3-methyl-butanoic acid
    • 2280-28-6
    • PD166000
    • MFCD00145211
    • A816363
    • (R)-(-)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid
    • UNII-L4786DPH4X
    • FT-0634179
    • MFCD00800535
    • SY026434
    • FT-0649329
    • 5174-30-1
    • AS-31817
    • MFCD00145237
    • C5H11NO3
    • (R)-2-amino-3-hydroxy-3-methylbutanoicacid
    • DA-07905
    • 2-Amino-3-hydroxy-3-methylbutanoic acid
    • MDL: MFCD00145237
    • Inchi: 1S/C5H11NO3/c1-5(2,9)3(6)4(7)8/h3,9H,6H2,1-2H3,(H,7,8)
    • InChI Key: LDRFQSZFVGJGGP-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C(C(=O)O)N

Computed Properties

  • Exact Mass: 133.074
  • Monoisotopic Mass: 133.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2510 (rough estimate)
  • Melting Point: 200-202 °C
  • Boiling Point: 245.66°C (rough estimate)
  • Flash Point: 145.7°C
  • Refractive Index: 1.4206 (estimate)
  • PSA: 83.55000
  • LogP: -0.13050
  • Solubility: Not determined

2-Amino-3-hydroxy-3-methylbutanoic acid Security Information

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